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Introduction

Basic Yellow 40 (BY40), also known as Maxilon Flavine 10GFF, is a potent fluorescent dye
utilized in forensic science to enhance latent fingerprints that have been previously developed
with cyanoacrylate (superglue) fuming.[1][2] This technique is particularly effective for
visualizing prints on non-porous, multi-colored, or patterned surfaces where the white
polymerized cyanoacrylate ridges may lack sufficient contrast for analysis.[3][4] The application
of Basic Yellow 40 results in bright yellow-green fluorescence under specific light sources,
significantly improving the clarity and detail of the friction ridge patterns.[3][5]

The mechanism of enhancement involves the absorption of the dye molecules into the porous
structure of the polycyanoacrylate polymer that has formed on the fingerprint ridges.[6] This
entraps the dye, causing the ridges to fluoresce when excited by light of a suitable wavelength.

Data Presentation
Formulation of Basic Yellow 40 Working Solutions

The following table summarizes various formulations for preparing Basic Yellow 40 working
solutions. The choice of solvent can impact performance on different substrates and may have
different health and safety implications.[6]
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Formulation ID Basic Yellow 40  Solvent Volume Notes

A common and
effective
formulation.
Methanol can be
Alcohol-Based 1 29 Ethanol 1000 mL substituted but
may be less
effective at
dissolving the

dye.

A widely cited
Alcohol-Based 2 lg Methanol 500 mL formulation for

general use.[7]

A higher
Alcohol-Based 3 39 Methanol 1000 mL concentration

formulation.[8]

Requires a stock
solution of
ethylene glycol
and Triton X-100.
Water-Based 05¢ Distilled Water 500 mL Offers health and
safety
advantages over
alcohol-based

solutions.[6]

A combined
formulation with
Rhodamine 6G

and Ardrox for

Isopropanol or
R.A.Y. Solution 05¢ Denatured 450 mL

Ethanol
broader

fluorescence.[5]

Visualization Parameters
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Effective visualization of Basic Yellow 40-treated fingerprints requires specific light sources
and viewing filters.

Parameter Specification Goggles/Filter
Excitation Wavelength 365 nm - 485 nm UV protective goggles
Alternative Excitation 450 nm - 485 nm Yellow colored goggles

) 515 nm (BP 35) or yellow
Photography Filter ) N/A
colored filter

Comparative Efficacy of Water-Based vs. Ethanol-Based
Basic Yellow 40

A study comparing the effectiveness of water-based and ethanol-based Basic Yellow 40 on
various surfaces yielded the following results, scored on a scale of 0 (no visible ridges) to 4
(clear, identifiable ridges).

Water-Based BY40 Ethanol-Based BY40 ]
Substrate Conclusion
(Mean Score) (Mean Score)

Water-based

Plastic Freezer Bags 2.8 2.5 o )
formulation is suitable.
) Water-based
Plastic Self-Seal Bags 2.7 2.4 o )
formulation is suitable.
Both formulations are
Metal Surfaces 2.6 2.6

equivalent.

Data adapted from a study on the evaluative comparison of water-based and ethanol-based
Basic Yellow 40 staining.[6]

Experimental Protocols
Preparation of Alcohol-Based Basic Yellow 40 Working
Solution (Formulation ID: Alcohol-Based 1)
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o Materials:

o

Basic Yellow 40 powder (2 g)

[¢]

Ethanol (1000 mL)

[¢]

Glass beaker (2000 mL)

[e]

Magnetic stirrer and stir bar

o

Dark glass or plastic storage bottle

e Procedure:
1. Weigh 2 grams of Basic Yellow 40 powder and place it into the beaker.
2. Measure 1000 mL of ethanol and add it to the beaker.
3. Place the beaker on the magnetic stirrer and add the stir bar.

4. Stir the solution until the Basic Yellow 40 powder is completely dissolved. If some
particles remain undissolved, the clear yellow solution can be decanted.

5. Transfer the solution to a dark, stoppered storage bottle. The working solution has a shelf

life of approximately six months.[4][7]

Preparation of Water-Based Basic Yellow 40 Working
Solution (Formulation ID: Water-Based)

This formulation requires a two-step process to create a stable aqueous solution.[6]
o Materials:

o Basic Yellow 40 powder (0.5 g)

o Distilled water (40 mL for stock, 500 mL for working solution)

o Ethylene glycol (35 mL)
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Triton X-100

[e]

Glass beakers

o

[¢]

Magnetic stirrer and stir bar

[¢]

Dark glass or plastic storage bottle

e Procedure:
1. Prepare the Powder Suspension Stock Solution:

» In a beaker, combine 40 mL of distilled water, 35 mL of ethylene glycol, and a small
amount of Triton X-100.

= Mix thoroughly.

2. Prepare the Water-Based Working Solution:

In a larger beaker, add 0.5 g of Basic Yellow 40 powder.

Add 1 mL of the Powder Suspension Stock Solution.

Add 500 mL of distilled water.

Stir until the powder is fully dispersed.

Store in a dark, stoppered bottle.

Application of Basic Yellow 40 to Cyanoacrylate-Fumed
Prints

Prerequisite: Latent fingerprints must first be developed using cyanoacrylate fuming according
to standard laboratory procedures. It is advisable to allow the fumed prints to "set" overnight
before applying the dye stain.[7]

o Application Methods (choose one):
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o Immersion: Submerge the item in the Basic Yellow 40 working solution for approximately
5-10 seconds.[3]

o Spraying: Use an aerosol sprayer to evenly apply the solution to the surface.[3]
o Squeegee Bottle: Apply the solution using a squirt bottle.[7]
e Rinsing:

o Immediately after application, rinse the item with a gentle stream of cool tap water for
about 10 seconds to remove excess dye and minimize background staining.[3]

o For delicate items, a squirt bottle can be used for rinsing.
e Drying:

o Allow the item to air dry completely in a fume hood.

Visualization and Photography
e Lighting:

o In a darkened room, illuminate the treated area with a forensic light source or a UV lamp in
the wavelength range of 365 nm to 485 nm.[3][7]

» Viewing:

o Wear appropriate safety goggles (UV-protective for wavelengths around 365 nm, or
yellow-colored for the 450-485 nm range).[3][7]

o The fingerprint ridges should fluoresce a bright yellow-green color.
e Photography:

o Photograph the fluorescent prints using a camera equipped with a yellow-colored or a
515(BP 35) bandpass filter.[3][7]

Safety Precautions and Limitations
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» Safety: Basic Yellow 40 working solutions are typically flammable and should be handled in
a well-ventilated fume hood.[8] Always wear appropriate personal protective equipment
(PPE), including gloves, lab coat, and safety goggles.

o Background Staining: Over-application or insufficient rinsing can lead to excessive
background fluorescence, which may obscure the fingerprint detail.[7]

o DNA Analysis: The use of Basic Yellow 40, particularly alcohol-based formulations, may not
be compatible with subsequent DNA analysis as the solvents can wash away or damage
genetic material.[1]

o Surface Compatibility: Basic Yellow 40 is most effective on non-porous surfaces. On porous
surfaces, the dye may be absorbed into the substrate, leading to high background
fluorescence.

Visualizations
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Preparation
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Caption: Experimental workflow for enhancing cyanoacrylate-fumed prints with Basic Yellow
40.
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Caption: Logical relationship of factors in the application of Basic Yellow 40.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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